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Compound of Interest

Compound Name: A-28086B

Cat. No.: B1254339

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-28086B is an ionophore antibiotic related to narasin and salinomycin, utilized in scientific
research.[1] Proper preparation of stock solutions is critical for ensuring the accuracy and
reproducibility of experimental results. This document provides detailed protocols for the
preparation, storage, and handling of A-28086B stock solutions.

Physicochemical and Safety Data

A summary of the key properties and safety information for A-28086B is provided below for

easy reference.
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Property Value Source
Molecular Formula C43H70011 [1]
Molecular Weight 763.02 g/mol [1]
Appearance Solid powder [2]
Solubility Soluble in DMSO [3]

Storage (Powder)

Short-term (days to weeks): 0-
4°C, dry and dark. Long-term
(months to years): -20°C, dry
and dark.

Storage (in Solvent)

Short-term (days to weeks): 0-
4°C. Long-term (months):
-20°C.

Safety Precautions:

A-28086B is intended for research use only. Users should handle this compound with care,

adhering to standard laboratory safety procedures. It is recommended to wear personal

protective equipment, including gloves, a lab coat, and safety glasses. Avoid inhalation of the

powder by working in a well-ventilated area or under a fume hood.

Experimental Protocol: Preparation of a 10 mM A-
28086B Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of A-28086B in dimethyl

sulfoxide (DMSO).

Materials:

» A-28086B powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
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o Calibrated analytical balance
o Calibrated micropipettes

» Vortex mixer

Procedure:

o Equilibrate A-28086B: Before opening, allow the vial of A-28086B powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

o Weigh A-28086B: Carefully weigh out the desired amount of A-28086B powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.63
mg of A-28086B.

o Calculation: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular
Weight ( g/mol)

o Example: 1 mL x 10 mmol/L x 763.02 g/mol = 7.63 mg/mL

o Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the A-
28086B powder. For 7.63 mg of A-28086B, add 1 mL of DMSO to achieve a 10 mM
concentration.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to
aid dissolution if necessary, but avoid excessive heat.

» Aliquot and Store: For ease of use and to minimize freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber
glass vials.

o Storage: Store the aliquots at -20°C for long-term storage. When needed, thaw a single
aliquot and keep it on ice during use. Avoid repeated freeze-thaw cycles.

Visualizations
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Diagram 1: Experimental Workflow for A-28086B Stock Solution Preparation
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Workflow for preparing A-28086B stock solution.

Diagram 2: Logical Relationship of Key Preparation Steps
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Preparation Storage & Stability
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Correct Storage Temp

Correct Concentration

Key factors for successful A-28086B solution handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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